Solvent dependent assembly and disassembly of a hydrogen bonded helical structure in a Co–Mo bimetallic complex†
Chemical Communications Pub Date: 2007-07-25 DOI: 10.1039/B705891H
Abstract
The effect of solvent on the assembly and disassembly of a hydrogen bonded helical structure in a bimetallic cobalt complex of a molybdenum-containing metalloligand and their
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